![molecular formula C9H7F3N4O B1468812 4-(difluoromethoxy)-5-fluoro-2-(1H-1,2,4-triazol-1-yl)aniline CAS No. 1411217-07-6](/img/structure/B1468812.png)
4-(difluoromethoxy)-5-fluoro-2-(1H-1,2,4-triazol-1-yl)aniline
Overview
Description
The compound you’re asking about seems to be a derivative of 1,2,4-triazole. 1,2,4-Triazole derivatives have been synthesized and evaluated for their anticancer activities . These compounds have shown potent inhibitory activities against certain cancer cell lines .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives has been reported in the literature . The structures of these derivatives were confirmed by NMR and MS analysis .Molecular Structure Analysis
The molecular structures of 1,2,4-triazole derivatives were established by NMR and MS analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives have been described in the literature .Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the synthesis of compounds with structural similarities to 4-(difluoromethoxy)-5-fluoro-2-(1H-1,2,4-triazol-1-yl)aniline, focusing on the development of novel synthetic routes and characterization of their properties. For example, studies have illustrated methods for synthesizing fluorine-containing triazoles and other related compounds, which have potential applications in pharmaceuticals and agrochemicals (Blackwell, Haszeldine, & Taylor, 1982). These methodologies often involve novel catalytic processes or the use of microwave-assisted synthesis to improve efficiency and selectivity.
Material Science and NLO Materials
In the field of material science, compounds similar to the query have been explored for their potential as non-linear optical (NLO) materials. The vibrational analysis of derivatives, including studies on chloro, bromo, and fluoro-substituted anilines, provides insights into their electronic structures and physical properties, which are crucial for their application in NLO materials (Revathi, Balachandran, Raja, Anitha, & Kavimani, 2017). These studies combine experimental and theoretical approaches to understand the impact of substituents on molecular properties.
Biological Applications
Although the initial request excluded drug-related information, it's worth noting that structural analogs of the compound are often investigated for their biological activities, including antimicrobial and anticancer properties. For instance, research into triazole derivatives has uncovered their potential in developing new therapeutic agents, highlighting the versatility and significance of these compounds in medicinal chemistry (Zaheer, Zia-ur-Rehman, Munir, Jamil, Ishtiaq, Saleem, & Elsegood, 2021).
Environmental Applications
Compounds with similar functionalities have been evaluated for environmental applications, such as the removal of pollutants from water. Research into metal-organic frameworks (MOFs) incorporating triazole derivatives has shown promise for separating organic dyes and removing oxoanions from water, demonstrating the environmental relevance of these compounds (Kumar, Liu, Mohan, Zhang, Tao, Wan, You, Sun, Li, & Ren, 2021).
Mechanism of Action
Target of Action
Similar compounds with a 1,2,4-triazole core have been reported to exhibit potent inhibitory activities against various cancer cell lines .
Mode of Action
It’s known that similar 1,2,4-triazole derivatives can inhibit the proliferation of cancer cells by inducing apoptosis .
Biochemical Pathways
Compounds with a similar 1,2,4-triazole core have been shown to interact with various biochemical pathways involved in cell proliferation and apoptosis .
Result of Action
Similar compounds have been reported to exhibit potent inhibitory activities against various cancer cell lines .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(difluoromethoxy)-5-fluoro-2-(1,2,4-triazol-1-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N4O/c10-5-1-6(13)7(16-4-14-3-15-16)2-8(5)17-9(11)12/h1-4,9H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCVVBRNBBUEQTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)OC(F)F)N2C=NC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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